Cas no 2171599-73-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylthian-4-yl)carbamoylpropanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylthian-4-yl)carbamoylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylthian-4-yl)carbamoylpropanoic acid
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid
- EN300-1566004
- 2171599-73-6
-
- Inchi: 1S/C25H28N2O5S/c1-15-12-16(10-11-33-15)26-24(30)22(13-23(28)29)27-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
- InChI Key: VJCAOPHNAPJWKQ-UHFFFAOYSA-N
- SMILES: S1CCC(CC1C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 468.17189317g/mol
- Monoisotopic Mass: 468.17189317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 130Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylthian-4-yl)carbamoylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1566004-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1566004-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1566004-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1566004-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1566004-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1566004-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1566004-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1566004-10.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1566004-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1566004-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylthian-4-yl)carbamoyl]propanoic acid |
2171599-73-6 | 100mg |
$2963.0 | 2023-09-24 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylthian-4-yl)carbamoylpropanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylthian-4-yl)carbamoylpropanoic acid
3-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-(2-methylthian-4-yl)carbamoylpropanoic Acid: A Comprehensive Overview
The compound with CAS No. 2171599-73-6, known as 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(2-methylthian-4-yl)carbamoylpropanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylthian group, and a carboxylic acid moiety. These functional groups endow the molecule with unique properties that make it a valuable subject of study in medicinal chemistry, materials science, and biotechnology.
The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthetic processes. The methylthian group, on the other hand, introduces sulfur-based functionality, which can enhance the molecule's stability or bioavailability. The carboxylic acid moiety further adds versatility to the compound, potentially enabling it to participate in various biochemical reactions or serve as a scaffold for further functionalization.
Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and development. For instance, researchers have explored the use of Fmoc-containing compounds in the synthesis of bioactive molecules with enhanced pharmacokinetic properties. The integration of the methylthian group into this structure may also contribute to improved solubility or membrane permeability, which are critical factors in drug delivery systems.
In addition to its potential applications in pharmacology, this compound has also drawn attention in materials science. The unique combination of functional groups may enable the formation of novel materials with tailored properties, such as improved mechanical strength or thermal stability. For example, recent advancements in polymer chemistry have demonstrated how such molecules can serve as building blocks for high-performance polymers used in electronic devices or biomedical implants.
From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the Fmoc derivative, followed by its coupling with the methylthian-containing intermediate. The final step involves introducing the carboxylic acid group through hydrolysis or other suitable methods. Researchers have reported optimized protocols that significantly improve the yield and purity of this compound.
Moreover, computational studies have provided deeper insights into the electronic and steric properties of this compound. Advanced molecular modeling techniques have revealed that the spatial arrangement of its functional groups plays a crucial role in determining its reactivity and selectivity. These findings have paved the way for rational design strategies aimed at enhancing its performance in specific applications.
In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(2-methylthian-4-yl)carbamoylpropanoic acid represents a fascinating example of how modern chemical synthesis can yield molecules with diverse functionalities and applications. Its unique structure and promising properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.
2171599-73-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylthian-4-yl)carbamoylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)